Cas no 1361790-15-9 (4-(Difluoromethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 4-(Difluoromethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1361790-15-9
• MF: C₁₀H₇F₅N₂O
• MW: 266.167399644852
• CID: 4912430
• Update Time: 2025-05-25

4-(Difluoromethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C10H7F5N2O/c1-5-6(2-3-16)7(9(11)12)4-8(17-5)18-10(13,14)15/h4,9H,2H2,1H3
• InChI Key： IWRCZKVKBWJYQG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C)C=1CC#N)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• XLogP3: 3
• Topological Polar Surface Area: 45.9

Additional information on 4-(Difluoromethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile

Comprehensive Overview of 4-(Difluoromethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1361790-15-9)

4-(Difluoromethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1361790-15-9) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and advanced material science. This compound, characterized by its unique difluoromethyl and trifluoromethoxy functional groups, exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its applications due to the growing demand for fluorinated compounds in modern science.

The molecular structure of 4-(Difluoromethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile features a pyridine core substituted with a difluoromethyl group at the 4-position, a methyl group at the 2-position, and a trifluoromethoxy group at the 6-position. The presence of the acetonitrile moiety at the 3-position further enhances its versatility as a building block for more complex molecules. This structural arrangement is particularly advantageous for designing compounds with improved bioactivity and selectivity, which is why it is frequently explored in the development of crop protection agents and pharmaceutical intermediates.

In recent years, the agrochemical industry has witnessed a surge in the use of fluorinated pyridines due to their ability to enhance the efficacy of pesticides and herbicides. 4-(Difluoromethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile is no exception, as its derivatives have shown promising results in controlling resistant pest populations. This aligns with the global trend toward sustainable agriculture, where farmers and researchers are actively seeking next-generation agrochemicals that minimize environmental impact while maximizing yield.

From a pharmaceutical perspective, the compound's fluorine-rich structure makes it an attractive candidate for drug discovery. Fluorine atoms are known to improve the metabolic stability, bioavailability, and binding affinity of therapeutic molecules. As such, 4-(Difluoromethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile is often utilized in the synthesis of small-molecule inhibitors and biologically active compounds. Its potential applications in treating diseases such as cancer and infectious diseases are currently under investigation, reflecting the broader interest in fluorine-based drug design.

The synthesis of 4-(Difluoromethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile typically involves multi-step reactions, including halogenation, nucleophilic substitution, and cyanation. Advanced techniques such as flow chemistry and catalyzed cross-coupling have been employed to optimize its production, addressing the growing demand for high-purity intermediates. These innovations are part of a larger movement toward green chemistry, where reducing waste and improving efficiency are paramount.

In the realm of material science, the compound's unique properties have sparked interest in its use for developing advanced functional materials. Its ability to act as a precursor for liquid crystals, organic semiconductors, and coatings highlights its versatility beyond traditional chemical applications. This aligns with the increasing focus on smart materials and sustainable technologies in both academic and industrial research.

As the scientific community continues to explore the potential of 4-(Difluoromethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile, its role in addressing contemporary challenges—such as food security, drug resistance, and environmental sustainability—cannot be overstated. With ongoing advancements in synthetic methodologies and application-driven research, this compound is poised to remain a key player in the evolution of fluorine chemistry and its interdisciplinary applications.